3-amino-8-bromo-5,6-dihydrobenzo[f]quinazolin-1(2H)-one

• Molecular Formula: C12H10BrN3O
• Molecular Weight: 292.13 g/mol
• IUPAC Name: 3-amino-8-bromo-5,6-dihydro-2H-benzo[f]quinazolin-1-one
• InChI: InChI=1S/C12H10BrN3O/c13-7-2-3-8-6(5-7)1-4-9-10(8)11(17)16-12(14)15-9/h2-3,5H,1,4H2,(H3,14,15,16,17)
• InChI Key: NRQYRGFHKMDBDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C3=C1C=C(C=C3)Br)C(=O)NC(=N2)N

Description

3-amino-8-bromo-5,6-dihydrobenzo[f]quinazolin-1(2H)-one is a useful research compound. Its molecular formula is C12H10BrN3O and its molecular weight is 292.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 6-bromo-3,4-dihydro-2-hydroxy-1-naphthoate (6.0 g, 20.2 mmoles) was reacted with guanidine (6.9 g of hydrochloride salt, 72.2 mmoles) in the same manner as in example 1. The product was precipitated from aqueous sodium hydroxide with acetic acid, filtered, washed with water and dried to give 3-amino-8-bromo-5,6-dihydrobenzo[f]quinazolin-1(2H)-one as an off-white solid. (2.75 g, 46%) 1H NMR(DMSO-d, 300 MHz) δ: 2.55(t, J=7.5 Hz, 2H, CH2); 2.79(t, J=7.4 Hz, 2H, CH2); 6.75(br s, 2H, NH2); 7.32(dd, J=8.4, 2.3 Hz, 1H, Ar); 7.34(s, 1H, Ar); 8.40(d, J=8.4 Hz, 1H, Ar); 11.00(br s, 1H, NH).